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molecular formula C7H10O4S B043110 p-Toluenesulfonic acid monohydrate CAS No. 6192-52-5

p-Toluenesulfonic acid monohydrate

Cat. No. B043110
CAS RN: 6192-52-5
M. Wt: 190.22 g/mol
InChI Key: KJIFKLIQANRMOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07560596B2

Procedure details

The general procedure described in Example 3 was used with 4-chlorobenzenesulfonic acid (192 mg, 1.00 mmol), methylboronic acid (90 mg, 1.50 mmol), Pd(OAc)2 (2.2 mg, 0.010 mmol, 1 mol %), sodium 2-dicyclohexylphosphino-2′,6′-dimethoxybiphenyl-3′-sulfonate (10.0 mg, 0.020 mmol, 2 mol %), K2CO3 (414 mg, 3.00 mmol), water (2.0 mL), 12 h, 100° C. The product was isolated as a white solid (207 mg, 99%). Mp=104° C. (lit.=106° C.). 1H NMR (400 MHz, d4-MeOH) δ: 7.71 (d, 2H, J=8.4 Hz), 7.24 (d, 2H, J=8.4 Hz), 5.08 (s, H2O), 2.37 (s, 3H)). 13C NMR (125 MHz, d4-MeOH) δ: 143.3, 142.0, 130.0, 127.1, 21.4.
Name
4-chlorobenzenesulfonic acid
Quantity
192 mg
Type
reactant
Reaction Step One
Name
methylboronic acid
Quantity
90 mg
Type
reactant
Reaction Step One
Name
K2CO3
Quantity
414 mg
Type
reactant
Reaction Step One
Name
Pd(OAc)2
Quantity
2.2 mg
Type
catalyst
Reaction Step One
Name
sodium 2-dicyclohexylphosphino-2′,6′-dimethoxybiphenyl-3′-sulfonate
Quantity
10 mg
Type
catalyst
Reaction Step One
Name
water
Quantity
2 mL
Type
solvent
Reaction Step One
Name
solid
Yield
99%

Identifiers

REACTION_CXSMILES
Cl[C:2]1[CH:7]=[CH:6][C:5]([S:8]([OH:11])(=[O:10])=[O:9])=[CH:4][CH:3]=1.[CH3:12]B(O)O.C([O-])([O-])=O.[K+].[K+]>CC([O-])=O.CC([O-])=O.[Pd+2].C1(P(C2CCCCC2)C2C=CC=CC=2C2C(OC)=CC=C(S([O-])(=O)=O)C=2OC)CCCCC1.[Na+].O>[OH2:9].[C:2]1([CH3:12])[CH:7]=[CH:6][C:5]([S:8]([OH:11])(=[O:10])=[O:9])=[CH:4][CH:3]=1 |f:2.3.4,5.6.7,8.9,11.12|

Inputs

Step One
Name
4-chlorobenzenesulfonic acid
Quantity
192 mg
Type
reactant
Smiles
ClC1=CC=C(C=C1)S(=O)(=O)O
Name
methylboronic acid
Quantity
90 mg
Type
reactant
Smiles
CB(O)O
Name
K2CO3
Quantity
414 mg
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
Pd(OAc)2
Quantity
2.2 mg
Type
catalyst
Smiles
CC(=O)[O-].CC(=O)[O-].[Pd+2]
Name
sodium 2-dicyclohexylphosphino-2′,6′-dimethoxybiphenyl-3′-sulfonate
Quantity
10 mg
Type
catalyst
Smiles
C1(CCCCC1)P(C1=C(C=CC=C1)C1=C(C(=CC=C1OC)S(=O)(=O)[O-])OC)C1CCCCC1.[Na+]
Name
water
Quantity
2 mL
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
solid
Type
product
Smiles
O.C1(=CC=C(C=C1)S(=O)(=O)O)C
Measurements
Type Value Analysis
AMOUNT: MASS 207 mg
YIELD: PERCENTYIELD 99%
YIELD: CALCULATEDPERCENTYIELD 217.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.